![molecular formula C14H21NO4 B2372002 1-[(Tert-butoxy)carbonyl]-4-(prop-2-YN-1-YL)piperidine-4-carboxylic acid CAS No. 1513003-16-1](/img/structure/B2372002.png)
1-[(Tert-butoxy)carbonyl]-4-(prop-2-YN-1-YL)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(Tert-butoxy)carbonyl]-4-(prop-2-YN-1-YL)piperidine-4-carboxylic acid is a chemical compound with the molecular formula C14H21NO4 . It has a molecular weight of 267.32 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a prop-2-yn-1-yl group (an alkyne), a tert-butoxy carbonyl group, and a carboxylic acid group .Physical and Chemical Properties Analysis
This compound has a predicted density of 1.146±0.06 g/cm3 and a predicted boiling point of 387.4±27.0 °C . The melting point and flash point are not available .Scientific Research Applications
Synthesis and Structural Studies
Synthetic Route Development : Freund and Mederski (2000) developed a synthetic route to Spiro[indole‐3,4′‐piperidin]‐2‐ones starting from 1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, highlighting its utility in complex chemical synthesis (Freund & Mederski, 2000).
Intermediate for Biologically Active Compounds : Kong et al. (2016) identified this compound as an important intermediate in synthesizing biologically active compounds, such as crizotinib (Kong et al., 2016).
Molecular Structure Analysis : Mamat, Flemming, and Köckerling (2012) reported on the crystal and molecular structure of a related compound, demonstrating its significance in structural chemistry (Mamat et al., 2012).
Biological Activity and Medicinal Chemistry
ACC Inhibitors Development : Chonan et al. (2011) synthesized derivatives using the tert-butoxycarbonyl group, which led to the discovery of potent ACC1/2 non-selective inhibitors, underlining its role in medicinal chemistry (Chonan et al., 2011).
Fungicidal Activity Exploration : Mao, Song, and Shi (2013) synthesized novel compounds using tert-butyl or phenyl derivatives, revealing moderate to excellent fungicidal activity, indicating its potential in agricultural chemistry (Mao et al., 2013).
Enantioselective Synthesis and Chiral Studies
Enantiomeric Separation : Rane et al. (2021) developed a chiral high-performance liquid chromatography method for the separation of enantiomers of a related compound, demonstrating its significance in chiral studies and drug synthesis (Rane et al., 2021).
Asymmetric Synthesis : Xue et al. (2002) described the asymmetric syntheses of related piperidinecarboxylic acids, showcasing its application in the synthesis of optically pure compounds (Xue et al., 2002).
Properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-4-prop-2-ynylpiperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4/c1-5-6-14(11(16)17)7-9-15(10-8-14)12(18)19-13(2,3)4/h1H,6-10H2,2-4H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQNNYUPLJIZQNL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CC#C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1513003-16-1 |
Source
|
Record name | 1-[(tert-butoxy)carbonyl]-4-(prop-2-yn-1-yl)piperidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.